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Compound of Interest

Compound Name: Mezilamine

Cat. No.: B1676547

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate, essential safety and logistical
information for Mezilamine, also commonly known as Mesalamine (5-amino-2-hydroxybenzoic
acid). Adherence to these guidelines is crucial for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Mesalamine is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and may lead to an allergic skin reaction or respiratory irritation.[1] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory when handling this
compound.

Recommended Personal Protective Equipment (PPE) for Handling Mesalamine:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or goggles.[2] In
situations with a risk of
splashing, a face shield may

be necessary.

Prevents eye irritation or
serious eye damage from dust

particles or splashes.[1]

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber).

Protects against skin irritation
and potential allergic skin

reactions upon contact.[1]

Body Protection

A laboratory coat is
recommended.[3] For larger
guantities or when generating
dust, additional protective
clothing such as an apron or

coveralls may be required.

Minimizes skin contact with the

compound.

Respiratory Protection

Not typically required under
conditions of adequate
ventilation.[1] If dust is
generated and ventilation is
inadequate, a NIOSH-
approved respirator should be

used.

Prevents respiratory tract
irritation from inhaling dust.[1]
A workplace risk assessment
should be conducted to
determine if a respirator is
needed.[3]

Occupational Exposure Limits

As of the current safety data, no specific Occupational Exposure Limit (OEL) as an 8-hour

Time-Weighted Average (TWA) has been established for Mesalamine.[3]

Substance

Occupational Exposure Limit (OEL) - 8-

Hour TWA

Mesalamine

Not Established

Operational Plan for Safe Handling
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Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.
Handling Procedures:

o Ventilation: Always handle Mesalamine in a well-ventilated area.[1] For procedures that may
generate dust, a chemical fume hood should be utilized.

e Avoid Dust Formation: Take care to minimize the generation of dust when handling the solid
compound.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

o Contaminated Clothing: Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[1]

Emergency Response Plan

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If breathing
Inhalation . _ —
has stopped, give artificial respiration. Seek

immediate medical attention.

Immediately wash the affected area with

copious amounts of soap and water for at least
Skin Contact 15 minutes. Remove contaminated clothing. If

skin irritation or a rash occurs, seek medical

advice.[1]

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, holding
Eye Contact the eyelids open.[4] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][4]

Do NOT induce vomiting.[4] Rinse the mouth
) with water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[4]

Spill Response:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

o Assess the Spill: Determine the extent and nature of the spill. For large or highly dispersed
spills, contact your institution's emergency response team.

e Personal Protective Equipment: Before cleaning up, don the appropriate PPE as outlined
above.

o Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust
and place it into a suitable, sealed container for disposal.[4] For liquid spills, use an inert
absorbent material to contain the spill.
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o Decontamination: Clean the spill area thoroughly with a suitable cleaning agent and water.
o Waste Disposal: All spill cleanup materials must be disposed of as hazardous waste.

Disposal Plan

All waste containing Mesalamine, including contaminated PPE and spill cleanup materials,
must be treated as hazardous waste.

Disposal Procedures:
» Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container.

o Labeling: The waste container must be labeled as hazardous waste, clearly identifying the
contents as "Mesalamine waste" or "Mezilamine waste".

o Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through a licensed and approved
waste disposal company, following all local, state, and federal regulations.[1] Do not dispose
of Mesalamine down the drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Mezilamine
(Mesalamine) in a laboratory setting.
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Start: Prepare to Handle
Mezilamine (Mesalamine)

A4

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

3. Prepare Work Area
(Ensure good ventilation/fume hood)

4. Weigh and Handle Compound

(Minimize dust generation)

Spill Occurred?

Emergency Spill Response Protocol

5. Clean Up and Decontaminate Work Area

6. Dispose of Waste
(Collect in labeled, sealed container)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Mezilamine (Mesalamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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